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Compound of Interest

Compound Name: MS-PPOH

Cat. No.: B038942 Get Quote

Essential safety and logistical information for the proper handling and disposal of N-

(methylsulfonyl)-2-(2-propynyloxy)-benzenehexanamide (MS-PPOH) in a laboratory setting.

This guide provides researchers, scientists, and drug development professionals with essential

procedural information for the safe disposal of MS-PPOH (CAS Number: 206052-02-0).

Adherence to these guidelines is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. MS-PPOH is classified as harmful to aquatic life,

necessitating its disposal as hazardous chemical waste.[1] Direct release to the environment

must be avoided.[1]

Key Disposal Principles:
Treat as Hazardous Waste: All MS-PPOH waste, including pure compound, solutions, and

contaminated materials, must be handled as hazardous waste.

No Drain Disposal: Do not dispose of MS-PPOH or its solutions down the sanitary sewer.

Professional Disposal: The primary and most secure method for the disposal of MS-PPOH is

through a licensed hazardous waste management company. On-site chemical treatment is

not recommended without a validated protocol and approval from your institution's

Environmental Health and Safety (EHS) department.

Segregation: Do not mix MS-PPOH waste with other chemical waste streams unless

explicitly permitted by your EHS department.
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Quantitative Data for MS-PPOH
The following table summarizes key quantitative data for MS-PPOH.

Property Value

Molecular Formula C₁₆H₂₁NO₄S

Molecular Weight 323.4 g/mol

Purity ≥98%

Solubility DMF: 30 mg/ml

DMSO: 30 mg/ml

Ethanol: 25 mg/ml

DMSO:PBS (pH 7.2) (1:2): 0.3 mg/ml

Hazard Statements
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.

H402: Harmful to aquatic life.[1]

Precautionary Statement
P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of MS-
PPOH waste within a laboratory.

1. Waste Collection and Segregation:

Designate a specific, sealed, and clearly labeled container for all waste containing MS-
PPOH. This includes unused compound, solutions, and contaminated labware (e.g., pipette

tips, vials, gloves).

Use a container made of a material compatible with the waste. For solutions, the original

solvent container can often be reused. Do not use metal containers for corrosive waste.
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Ensure the waste container has a tightly fitting cap and is kept closed at all times except

when waste is being added.

2. Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "N-(methylsulfonyl)-2-(2-propynyloxy)-

benzenehexanamide" and the CAS Number: "206052-02-0".

List all constituents of the waste, including solvents, and their approximate percentages.

Indicate the date when waste was first added to the container.

3. Temporary Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) within or near the laboratory.

Ensure the storage area is well-ventilated and away from drains and incompatible materials.

4. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste container.

Provide the EHS staff with a complete and accurate description of the waste contents.

Experimental Workflow for MS-PPOH Disposal
The following diagram illustrates the logical workflow for the proper disposal of MS-PPOH.
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Laboratory Operations Disposal Process

Generation of MS-PPOH Waste
(e.g., unused compound, solutions,

contaminated labware)
Segregate MS-PPOH Waste Collect in a Labeled,

Compatible Container
Store in a Designated

Satellite Accumulation Area (SAA)
Contact EHS for

Waste Pickup
Transfer to Licensed

Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MS-PPOH waste.

Disclaimer: This information is intended for trained laboratory personnel. Always consult your

institution's specific waste disposal guidelines and contact your Environmental Health and

Safety department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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